N-cyclopropyl-3,4-dimethoxybenzenesulfonamide

• IUPAC Name: N-cyclopropyl-3,4-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C11H15NO4S/c1-15-10-6-5-9(7-11(10)16-2)17(13,14)12-8-3-4-8/h5-8,12H,3-4H2,1-2H3
• InChI Key: BEMHETJHDDZVFO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2CC2)OC
• Molecular Formula: C11H15NO4S
• Molecular Weight: 257.31 g/mol

Description

N-cyclopropyl-3,4-dimethoxybenzenesulfonamide is a compound with potential pharmacological importance, closely related to various sulfonamide derivatives studied for their diverse biological activities. The synthesis and characterization of such compounds often aim at enhancing their pharmacological profiles or understanding their chemical properties.

Synthesis Analysis

The synthesis of related sulfonamide compounds involves strategic modifications to improve pharmacological properties. For example, structural modifications of 3,4-dimethoxy-N-[(2,2-dimethyl-2H-chromen-6-yl)methyl]-N-phenylbenzenesulfonamide demonstrated the significance of the 3,4-dimethoxybenzenesulfonyl group in inhibiting the HIF-1 pathway, which is crucial for tumor growth inhibition (J. Mun et al., 2012).

Molecular Structure Analysis

Crystallography and spectroscopic techniques are commonly employed to analyze the molecular structure of sulfonamide derivatives. For instance, N-[(dimethylamino)methylidene]-4-[1-(4-nitrophenyl)-1H-tetrazol-5-yl]benzenesulfonamide’s structure was elucidated using X-ray crystallography, revealing intricate molecular interactions and structural motifs (B. Al-Hourani et al., 2016).

Chemical Reactions and Properties

Sulfonamides like this compound can undergo various chemical reactions, reflecting their reactivity and potential for chemical modification. The coupled reaction of N, N-dibromobenzenesulfonamide with cyclohexene in formamide or dimethylformamide highlights the versatility and reactivity of these compounds (S. Takemura et al., 1971).

Physical Properties Analysis

The physical properties of sulfonamide derivatives, such as solubility, crystalline structure, and melting points, are critical for their practical applications. For example, the poor water solubility of certain sulfonamide compounds has necessitated the development of new derivatives with improved solubility for pharmacological applications (J. Mun et al., 2012).

Mechanism of Action

While the specific mechanism of action for “N-cyclopropyl-3,4-dimethoxybenzenesulfonamide” is not available, sulfonamides in general work by inhibiting the synthesis of folic acid in bacteria, thereby preventing their growth and multiplication.

Safety and Hazards

The safety and hazards associated with a compound like “N-cyclopropyl-3,4-dimethoxybenzenesulfonamide” would depend on its specific properties. Some sulfonamides are known to cause allergic reactions in some individuals.

Future Directions

The future directions for research on “N-cyclopropyl-3,4-dimethoxybenzenesulfonamide” would likely depend on its potential applications. Given that sulfonamides are commonly used as antibiotics, it’s possible that this compound could be studied for its antibacterial properties.